Cas no 16891-95-5 ( )
structure
Product Name:
CAS No:16891-95-5
MF:C14H30O2S
MW:262.451803684235
CID:905118
PubChem ID:297915
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-heptylsulfonylheptane
- AC1L6SCA
- CTK0I4340
- Diheptylsulfon
- Diheptyl-sulfon
- diheptylsulfone
- Di-n-heptylsulfon
- Di-n-heptyl-sulfon
- NSC169237
- DTXSID40305147
- 16891-95-5
- SCHEMBL391408
- NSC-169237
-
-
- Inchi: 1S/C14H30O2S/c1-3-5-7-9-11-13-17(15,16)14-12-10-8-6-4-2/h3-14H2,1-2H3
- InChI Key: VTHAYUPMFCMKIH-UHFFFAOYSA-N
- SMILES: S(CCCCCCC)(CCCCCCC)(=O)=O
Computed Properties
- Exact Mass: 262.1968
- Monoisotopic Mass: 262.197
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 12
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- Density: 0.935
- Boiling Point: 371.4°C at 760 mmHg
- Flash Point: 187°C
- Refractive Index: 1.451
- PSA: 34.14
- LogP: 5.42280
Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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